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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Demeton-S-methyl, an organothiophosphate insecticide and acaricide. The

information is presented to support research, development, and safety assessment activities.

Chemical Identity and Properties
Demeton-S-methyl, with the IUPAC name S-[2-(Ethylsulfanyl)ethyl] O,O-dimethyl

phosphorothioate, is a colorless to pale-yellow oily liquid with a characteristic sulfurous odor.[1]

[2] It is a systemic and contact insecticide that acts as a cholinesterase inhibitor.[3][4]

Table 1: Physicochemical Properties of Demeton-S-methyl
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Property Value References

IUPAC Name
S-[2-(Ethylsulfanyl)ethyl] O,O-

dimethyl phosphorothioate
[1][5]

CAS Number 919-86-8 [1][2]

Molecular Formula C6H15O3PS2 [1][6]

Molecular Weight 230.28 g/mol [1][2]

Appearance
Oily, colorless to pale-yellow

liquid
[1][2]

Melting Point < -25 °C [1][7]

Boiling Point 118 °C (decomposes) [1][7]

Water Solubility
3.3 g/L (or 0.33 g/100 ml) at 20

°C
[1][3]

Vapor Pressure
0.00036 mmHg (or 40 mPa) at

20 °C
[1][3][8]

Octanol-Water Partition

Coefficient (Log P)
1.32 [3][4]

Density 1.207 g/cm³ at 20 °C [1][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Demeton-S-methyl are not readily available in the public domain. However, standardized

methods, such as those established by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals, are typically employed for

regulatory purposes. A general description of these methodologies is provided below.
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Sample Preparation

Analytical Characterization

Physicochemical Testing (OECD Guidelines)

Synthesis and/or Purification of Demeton-S-methyl

Structural Confirmation (e.g., NMR, MS) Purity Assessment (e.g., HPLC, GC)

Melting Point (OECD 102) Boiling Point (OECD 103) Water Solubility (OECD 105) Vapor Pressure (OECD 104) Log P (OECD 107/117)
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Caption: Inhibition of acetylcholinesterase by Demeton-S-methyl.

Metabolic Pathway

Demeton-S-methyl undergoes metabolic transformation in organisms and the environment.

The primary metabolic reactions involve oxidation of the thioether group to form the

corresponding sulfoxide and sulfone, which are also toxic.
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Caption: Primary metabolic pathway of Demeton-S-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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